BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 2-(2-Hydroxyethoxy)phenol:
A Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)phenol

Cat. No.: B1293960

The proper disposal of 2-(2-Hydroxyethoxy)phenol is critical for ensuring laboratory safety,
protecting the environment, and maintaining regulatory compliance. As a phenolic compound, it
is classified as hazardous waste and must be handled accordingly. Under no circumstances
should this chemical or its contaminated materials be disposed of down the sink drain or in
regular trash.[1][2][3]

This guide provides detailed procedures for the safe segregation, collection, and disposal of 2-
(2-Hydroxyethoxy)phenol waste streams, adhering to general principles outlined by
regulatory bodies like the Environmental Protection Agency (EPA).[4] Always consult your
institution's specific Environmental Health & Safety (EH&S) protocols, as local regulations may
vary.

Immediate Safety and Handling
Before handling the chemical or its waste, ensure all safety measures are in place.

o Engineering Controls: All procedures involving 2-(2-Hydroxyethoxy)phenol must be
conducted in a certified chemical fume hood to prevent inhalation of vapors.[2][3]

e Personal Protective Equipment (PPE): Mandatory PPE includes a fully buttoned lab coat,
safety goggles, and appropriate chemical-resistant gloves (e.g., butyl rubber).[3]

o Emergency Equipment: An ANSI-approved safety shower and eyewash station must be
immediately accessible within a 10-second travel time.[5]
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Hazard Classification Summary

Understanding the hazards associated with 2-(2-Hydroxyethoxy)phenol is the first step in its
safe management. The following table summarizes its classification according to the Globally
Harmonized System (GHS).[6]

Hazard o ]

. GHS Hazard Code Description Signal Word
Classification
Skin Irritation H315 Causes skin irritation Warning

Causes serious eye

Eye Irritation H319 L Warning
irritation
Specific Target Organ May cause respirator
p' ] J 9 H335 ) .y' P Y Warning
Toxicity irritation

Step-by-Step Disposal Protocol

The fundamental principle for disposing of 2-(2-Hydroxyethoxy)phenol is waste segregation.
Do not mix phenol-contaminated waste with other waste streams.[3][7]

Step 1: Segregate Waste Streams

Immediately after generation, separate the waste into two distinct categories: liquid waste and
solid waste.

Step 2: Collect Liquid Waste

» Designated Container: All aqueous solutions containing 2-(2-Hydroxyethoxy)phenol,
including reaction mixtures, aqueous layers from extractions, and the first rinse of
contaminated glassware, must be collected in a dedicated, leak-proof, and shatter-proof
container.[3][8]

o Compatibility: Ensure the container is compatible with the chemical. Do not use metal
containers for acidic solutions.[4]

o Secure Closure: The container must have a secure, tightly fitting cap and should be kept
closed when not in use.[9][10]
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« Fill Level: Do not fill the container beyond 90% of its capacity to allow for vapor expansion.
[10]

Step 3: Collect Solid Waste

» Designated Container: Use a separate, sealable, and puncture-proof container for all solid
materials contaminated with 2-(2-Hydroxyethoxy)phenol.[2][3] This includes:

o Gloves

[e]

Pipette tips

o

Contaminated weighing paper

[¢]

Centrifuge tubes

[¢]

Wipes used for cleaning spills

o Secure Closure: Keep the solid waste container sealed to prevent the release of vapors.

Step 4: Label Hazardous Waste Containers

Proper labeling is a critical regulatory requirement.[11]

o Affix Label: Attach a completed hazardous waste label to both the liquid and solid waste
containers as soon as you begin collecting waste.[2][12]

e Required Information: The label must clearly state the words "Hazardous Waste" and include
the full chemical name—"2-(2-Hydroxyethoxy)phenol'—and list all other components of the
mixture.[12] Indicate the specific hazards (e.g., Irritant).[11]

Step 5: Store Waste in a Satellite Accumulation Area
(SAA)

e Location: Store the labeled waste containers in a designated Satellite Accumulation Area
(SAA), which should be at or near the point of generation and under the control of laboratory
personnel.[9][11]
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¢ Segregation: Within the SAA, ensure that the phenolic waste is segregated from
incompatible materials, such as strong oxidizing agents, acids, and bases.[1]

e Secondary Containment: Place containers in a secondary containment bin to prevent spills.

Waste Generation
(2-(2-Hydroxyethoxy)phenol)

Yes

Liquid Waste Solid Waste
(Aqueous solutions, rinsates) (Gloves, tips, tubes)

Collect in sealed, puncture-proof,

solid hazardous waste container.

Collect in compatible, sealed,
liquid hazardous waste container.

Label Container:
'Hazardous Waste'
+ Chemical Name + Hazards

Store in designated

Satellite Accumulation Area (SAA)

Arrange Pickup by Licensed
Environmental Disposal Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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